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Mesopram Among PDE4 Inhibitors

The following table summarizes the available information on Mesopram and other PDE4 inhibitors.
Approved drugs have extensive human safety data, while research compounds like Mesopram have more

limited profiles.

Reported Adverse

Compound Key Efficacy Findings Quantitative
Status Effects & Safety .
Name (Model) Data (in models)
Notes
Mesopram Research Reduces ethanol intake in ~ Well-tolerated in mice Orally active; 5

compound mice [1]. Efficacy in EAE at effective doses; no mg/kg (p.o.)
and murine colitis models  specific AEs reported reduced ethanol

[2]. [1]. intake [1].
Roflumilast  Approved Reduces airway Nausea, emesis, N/A (from
(COPD, inflammation [3]. diarrhea; "low overall provided search
asthma) frequency" but can results)
lead to drug

discontinuation [3].

Apremilast Approved N/A (from provided N/A (from provided N/A (from
(psoriatic search results) search results) provided search
arthritis) results)
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Compound
Status
Name

Crisaborole  Approved
(atopic
dermatitis)

Rolipram Prototypic
(not
approved)

Key Efficacy Findings
(Model)

N/A (from provided
search results)

Reduces ethanol intake,
neuroinflammation;
antidepressant effects in
models [3] [1].

Reported Adverse
Effects & Safety
Notes

N/A (from provided
search results)

High rates of nausea
and vomiting in clinical
trials [3].

Experimental Data on Mesopram

Quantitative
Data (in models)

N/A (from
provided search
results)

1-5 mg/kg (p.o.)
reduced ethanol
intake in mice [1].

The primary available data on Mesopram's effects and safety comes from a study on alcohol consumption in

mice [1].

e Experimental Protocol: The study used male C57BL/6J mice. The 24-hour two-bottle choice test
and the limited access "drinking in the dark"” (DID) test were used to measure voluntary ethanol
intake and preference against water. Mesopram was administered orally (5 mg/kg) 30-60 minutes
before the drinking sessions [1].

¢ Key Findings: In the 24-hour test, Mesopram produced a long-lasting reduction of ethanol intake
and preference, distinguishing it from other PDE4 inhibitors whose effects diminished after the first 6

hours. In the 3-hour limited access test, it reduced ethanol consumption and total fluid intake without

altering the preference for ethanol [1].
o Safety/Tolerance Observations: Within the context of this study, Mesopram was reported to be

well-tolerated by the mice at the effective dose of 5 mg/kg. The study did not document specific

adverse effects (such as emesis or weight loss) for Mesopram at this dosage [1].

The Mechanism of PDE4 Inhibition

PDE4 inhibitors work by increasing intracellular levels of cyclic adenosine monophosphate (cAMP), a key

second messenger. Elevated cCAMP activates Protein Kinase A (PKA) and EPAC, which in turn suppress the

activity of pro-inflammatory transcription factors like NF-kB, leading to reduced synthesis of cytokines such
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as TNF-a and IFN-y [3]. This mechanism underpins the therapeutic potential and some of the class-wide side

effects of these compounds.

The diagram below illustrates this core anti-inflammatory signaling pathway.
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A proposed mechanism for Mesopram's effect on alcohol consumption involves the reduction of pro-
inflammatory signaling in the brain's reward circuitry. PDE4 inhibition by Mesopram increases cAMP,

which can suppress the production of inflammatory mediators. This reduction in neuroinflammation may
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lead to normalized dopamine neuron firing in the Ventral Tegmental Area (VTA), thereby decreasing the

motivation to consume alcohol [1].
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Interpretation and Future Directions

The available data suggests Mesopram is a specific PDE4 inhibitor with a distinct preclinical profile. Its
long-lasting effect on ethanol consumption and reported good tolerability in mice make it a candidate for

further investigation, particularly for central nervous system (CNS) disorders [1] [2].

e Current Gaps: The most significant gap is the lack of published data from human clinical trials. Key
safety information—such as whether Mesopram causes the nausea and emesis common to its class
(like roflumilast and rolipram [3])—is unknown. Comprehensive data on its pharmacokinetics, organ
toxicity, and interactions with other drugs is also not available in the searched literature.

¢ Research Pathway: For Mesopram to progress toward clinical application, a standard sequence of
investigations is required. This would proceed from further preclinical safety pharmacology and
toxicology studies to Phase | trials in humans (assessing safety and tolerability in healthy volunteers),
and then to Phase Il/11l trials in specific patient populations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b525067#mesopram-safety-profile-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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